2-(3-methoxyphenyl)-4-(3-(4-(methylthio)phenyl)-1,2,4-oxadiazol-5-yl)isoquinolin-1(2H)-one

• IUPAC Name: 2-(3-methoxyphenyl)-4-[3-(4-methylsulfanylphenyl)-1,2,4-oxadiazol-5-yl]isoquinolin-1-one
• InChI: InChI=1S/C25H19N3O3S/c1-30-18-7-5-6-17(14-18)28-15-22(20-8-3-4-9-21(20)25(28)29)24-26-23(27-31-24)16-10-12-19(32-2)13-11-16/h3-15H,1-2H3
• InChI Key: KBUXDPKSJDLAGM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)N2C=C(C3=CC=CC=C3C2=O)C4=NC(=NO4)C5=CC=C(C=C5)SC
• Molecular Formula: C25H19N3O3S
• Molecular Weight: 441.5 g/mol

Description

2-(3-methoxyphenyl)-4-(3-(4-(methylthio)phenyl)-1,2,4-oxadiazol-5-yl)isoquinolin-1(2H)-one is a useful research compound. Its molecular formula is C25H19N3O3S and its molecular weight is 441.51. The purity is usually 95%.
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Scientific Research Applications

Thermo-physical Characterization

Compounds with structural similarities have been studied for their thermo-physical properties. For example, derivatives of 1,3,4-oxadiazole have undergone systematic thermo-physical characterization to understand how structural modifications affect their thermodynamic parameters, such as Gibbs energy of activation, enthalpy of activation, and entropy of activation in different solvents (Godhani et al., 2013).

Antimicrobial and Antifungal Activity

Several derivatives have been synthesized and evaluated for their antimicrobial and antifungal activities. For instance, research on novel derivatives indicated significant activity against bacterial strains such as Staphylococcus aureus, Escherichia coli, and fungal strains like Aspergillus niger, showcasing the potential of these compounds in developing new antimicrobial agents (Sirgamalla & Boda, 2019).

Anticancer Evaluation

Compounds within this chemical family have also been evaluated for their anticancer properties. Specific derivatives have demonstrated promising antiproliferative activity towards human cancer cells, highlighting their potential application in cancer research (Minegishi et al., 2015).

Synthesis and Characterization

Research efforts have been dedicated to the synthesis and characterization of these compounds, offering valuable insights into their chemical properties and potential applications in various fields of scientific research (Yadav et al., 2020).